N-(2-phenylethyl)-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C21H20N2O3S/c24-21(22-16-15-17-7-3-1-4-8-17)18-11-13-19(14-12-18)23-27(25,26)20-9-5-2-6-10-20/h1-14,23H,15-16H2,(H,22,24)
• InChI Key: REZGNPRWGWNXMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

“N-(2-phenylethyl)-4-[(phenylsulfonyl)amino]benzamide” is a complex organic compound. It contains a benzamide group (a benzene ring attached to a CONH2 group), a phenylethyl group (a benzene ring attached to an ethyl group), and a phenylsulfonyl group (a benzene ring attached to a sulfonyl group). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzamide, phenylethyl, and phenylsulfonyl groups would likely result in a complex three-dimensional structure. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the functional groups present. The amide and sulfonamide groups are both polar and can participate in hydrogen bonding, which could influence the compound’s reactivity. Additionally, the benzene rings could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar amide and sulfonamide groups could result in the compound having a relatively high boiling point and being soluble in polar solvents. The benzene rings could contribute to the compound’s stability and rigidity.

Future Directions

The study of new compounds like “N-(2-phenylethyl)-4-[(phenylsulfonyl)amino]benzamide” can lead to the discovery of new reactions, the development of new synthetic methods, or the discovery of new biological activities. Future research could involve studying the compound’s reactivity, investigating its potential biological activity, or using it as a building block to synthesize other complex molecules.